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Compound of Interest

Compound Name: 1,4-Benzenedimethanol

Cat. No.: B118111

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Benzenedimethanol, a
versatile aromatic diol. It covers its fundamental molecular properties, established synthesis
protocols, and its role in advanced chemical transformations, offering valuable insights for
professionals in research and development.

Core Molecular Properties

1,4-Benzenedimethanol, also known as p-xylene-a,a'-diol or terephthalyl alcohol, is a
symmetrical aromatic compound with two primary alcohol functional groups.[1][2] Its rigid
benzene core and reactive hydroxymethyl groups make it a valuable building block in polymer
chemistry and organic synthesis.[2]

The key molecular identifiers and properties of 1,4-Benzenedimethanol are summarized in the
table below for easy reference.
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Property Value Citations
Molecular Formula CsH1002 [1103114]
Molecular Weight 138.16 g/mol [3114]
CAS Registry Number 589-29-7 [11[3]

@
IUPAC Name (hydroxymethyl)phenyl)methan

ol

p-Xylene-a,a'-diol, Terephthalyl
Alternate Names [1][3]1[5]
alcohol

Melting Point 114-118 °C [4]

N Soluble in ether, toluene,
Solubility [41[6]
methanol, hot water

Experimental Protocols: Synthesis of 1,4-
Benzenedimethanol

Several synthetic routes to 1,4-Benzenedimethanol have been established.[2] Common
methods include the reduction of terephthalic acid derivatives and the hydrolysis of p-xylylene
dihalides.[2] Below is a detailed protocol for the synthesis via hydrolysis of 1,4-
bis(bromomethyl)benzene.

This method provides a reliable route to 1,4-Benzenedimethanol with good yield and purity.[7]

Materials:

1,4-bis(bromomethyl)benzene (100 g, 0.38 mol)

Sodium carbonate (30 g)

Deionized water (1000 g)

1,4-Dioxane (300 g)
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o Ethyl acetate

e Cyclohexane

Procedure:

Combine 1,4-bis(bromomethyl)benzene, sodium carbonate, deionized water, and 1,4-
dioxane in a suitable reaction vessel.[7]

o Heat the mixture to 80°C for approximately 3 hours.[7]

» After the reaction, make the solution weakly alkaline by adding an aqueous solution of
sodium carbonate.[7]

» Remove the majority of the organic solvent using a rotary evaporator.[7]
o Extract the resulting crude product with ethyl acetate (2 x 400 g).[7]

o Combine the organic layers and remove the ethyl acetate via rotary evaporation to yield the
crude terephthalyl alcohol.[7]

o Recrystallize the crude product from a mixture of ethyl acetate and cyclohexane to obtain
high-purity 1,4-Benzenedimethanol. A yield of approximately 80% can be expected.[7]

Advanced Applications in Catalysis: The Hydrogen-
Borrowing Mechanism

1,4-Benzenedimethanol is a key substrate in innovative catalytic processes. One such
process is its conversion to higher-value alcohols through a "hydrogen-borrowing" mechanism.
[8][9] This reaction pathway is of significant interest as it allows for the upgrading of biomass-
or plastic-derived feedstocks, such as from polyethylene terephthalate (PET) recycling, into
more valuable chemical products.[8][9]

The diagram below illustrates the proposed mechanism for the ruthenium-catalyzed coupling of
1,4-Benzenedimethanol with ethanol to form 3-(4-(hydroxymethyl)phenyl)propan-1-ol.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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